Cas no 2228607-36-9 (2-(2-fluoro-6-nitrophenyl)methyloxirane)

• Product Name: 2-(2-fluoro-6-nitrophenyl)methyloxirane
• CAS No: 2228607-36-9
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 6367593
• PubChem ID: 165615646
• Update Time: 2025-05-26

2-(2-fluoro-6-nitrophenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-nitrophenyl)methyloxirane
• 2228607-36-9
• EN300-1824584
• 2-[(2-fluoro-6-nitrophenyl)methyl]oxirane

• Inchi： 1S/C9H8FNO3/c10-8-2-1-3-9(11(12)13)7(8)4-6-5-14-6/h1-3,6H,4-5H2
• InChI Key： APAMRAOEELELNR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1CC1CO1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.04882128g/mol
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.4Ų

Additional information on 2-(2-fluoro-6-nitrophenyl)methyloxirane

Professional Introduction to Compound with CAS No. 2228607-36-9 and Product Name: 2-(2-fluoro-6-nitrophenyl)methyloxirane

The compound identified by the CAS number 2228607-36-9 and the product name 2-(2-fluoro-6-nitrophenyl)methyloxirane represents a significant area of interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and electronic properties, has garnered attention due to its potential applications in drug discovery and molecular engineering. The presence of both a fluoro substituent and a nitro group on the aromatic ring, coupled with the epoxide (oxirane) functionality, makes this compound a versatile intermediate for synthesizing more complex molecules.

In recent years, the pharmaceutical industry has increasingly focused on the development of novel heterocyclic compounds that exhibit enhanced biological activity. The fluoro group, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. Similarly, the nitro group can serve as a critical pharmacophore, influencing both the electronic distribution and reactivity of the molecule. The combination of these features in 2-(2-fluoro-6-nitrophenyl)methyloxirane suggests that it may be a valuable building block for designing molecules with targeted therapeutic effects.

One of the most compelling aspects of this compound is its potential utility in the synthesis of small-molecule inhibitors for various biological targets. Epoxides are known for their reactivity in nucleophilic ring-opening reactions, which can be harnessed to introduce specific functional groups at predetermined positions within a molecule. This property makes 2-(2-fluoro-6-nitrophenyl)methyloxirane an attractive candidate for constructing peptidomimetics or other bioactive scaffolds. For instance, researchers have utilized similar oxirane-containing intermediates to develop inhibitors of enzymes involved in cancer metabolism and inflammation.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies indicate that the electronic environment around the fluoro and nitro substituents can significantly influence the conformational preferences and binding interactions of potential drug candidates derived from it. These insights have enabled medicinal chemists to design more efficient synthetic routes and predictively optimize lead compounds with higher precision. The integration of machine learning algorithms into virtual screening processes has also accelerated the identification of promising derivatives of 2-(2-fluoro-6-nitrophenyl)methyloxirane, streamlining the drug discovery pipeline.

The role of fluorinated aromatic compounds in modern pharmacology cannot be overstated. The ability of fluorine to engage in dipole-dipole interactions and hydrogen bonding has been leveraged to enhance drug-receptor binding affinities. Additionally, fluorine's low metabolic clearance has made it a preferred element in designing long-acting therapeutics. The presence of both a fluoro group and a nitro group in 2-(2-fluoro-6-nitrophenyl)methyloxirane suggests that it may exhibit unique physicochemical properties that could be exploited for developing next-generation drugs with improved pharmacological profiles.

In conclusion, the compound with CAS No. 2228607-36-9 and product name 2-(2-fluoro-6-nitrophenyl)methyloxirane represents a promising candidate for further exploration in medicinal chemistry. Its structural features, combined with recent advancements in synthetic methodologies and computational techniques, position it as a valuable tool for designing novel therapeutic agents. As research continues to uncover new applications for fluorinated nitroaromatic compounds, molecules like this are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.